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Compound of Interest

Compound Name: Hbv-IN-17

Cat. No.: B12420637 Get Quote

Essential Safety and Handling Guide for Hbv-IN-
17
Disclaimer: A specific Safety Data Sheet (SDS) for Hbv-IN-17 is not publicly available. This

guide is based on general safety protocols for handling novel, potent research compounds and

information from suppliers of similar chemicals. Researchers must conduct a thorough risk

assessment and consult their institution's safety office before handling this compound.

Hbv-IN-17 is a potent Hepatitis B Virus (HBV) capsid assembly modulator, identified as

compound 8 in a study by Li X, et al.[1][2]. As a novel research chemical, it requires careful

handling to minimize exposure and ensure a safe laboratory environment. This document

provides essential safety and logistical information for researchers, scientists, and drug

development professionals working with Hbv-IN-17.
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Property Value Reference

Chemical Name Hbv-IN-17 [1]

Synonym Compound 8 [2]

CAS Number 2270943-13-8 [1]

Molecular Formula C17H15F6N5O2

Molecular Weight 435.32

Mechanism of Action
HBV Capsid Assembly

Modulator

In Vitro Potency (EC50) 511 nM

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is crucial when handling Hbv-IN-17. The following table

outlines the recommended PPE for various laboratory procedures.

Protection Type Recommended PPE

Hand Protection

Chemical-resistant gloves (e.g., nitrile) tested

according to EN 374. Change gloves

immediately if contaminated.

Eye/Face Protection

Safety glasses with side shields or goggles. A

face shield may be required for procedures with

a splash hazard.

Body Protection

A lab coat should be worn at all times. For

procedures with a higher risk of contamination,

a disposable gown is recommended.

Respiratory Protection

For handling the powder form outside of a

certified chemical fume hood, a NIOSH-

approved respirator is necessary.
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Operational and Disposal Plans
A clear and detailed plan for the handling and disposal of Hbv-IN-17 is essential for laboratory

safety and regulatory compliance.

Receiving and Storage
Receiving: Upon receipt, inspect the package for any signs of damage. The compound is

typically shipped at room temperature.

Storage of Powder: Store the solid compound in a tightly sealed container in a cool, dry, and

well-ventilated area. Recommended storage is at -20°C for long-term stability.

Storage of Solutions: Prepare stock solutions in an appropriate solvent (e.g., DMSO). Aliquot

into single-use volumes and store at -80°C to avoid repeated freeze-thaw cycles.

Experimental Protocols
Preparation of Stock Solutions:

Perform all weighing and initial dissolution of the powdered compound within a certified

chemical fume hood.

Use a calibrated analytical balance to weigh the required amount of Hbv-IN-17.

Slowly add the desired solvent (e.g., DMSO) to the powder to the target concentration.

Ensure the compound is fully dissolved before making further dilutions.

In Vitro Handling (e.g., cell culture assays):

Conduct all cell culture work involving Hbv-IN-17 in a Class II biological safety cabinet.

Wear appropriate PPE, including a lab coat and double gloves.

When adding the compound to cell cultures, pipette slowly to avoid generating aerosols.

All contaminated tips, plates, and flasks should be treated as chemical waste.
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In Vivo Handling (e.g., mouse models):

The in vivo efficacy of similar compounds has been evaluated in AAV-HBV mouse models.

All animal handling and dosing procedures should be performed in accordance with

approved institutional animal care and use committee (IACUC) protocols.

Wear appropriate PPE, including a lab coat or disposable gown, gloves, and eye protection.

Dispose of all animal bedding, carcasses, and contaminated caging in accordance with

institutional guidelines for chemical and biohazardous waste.

Disposal Plan
Solid Waste: Dispose of unused powdered Hbv-IN-17 and any grossly contaminated items

(e.g., weigh boats, contaminated gloves) as hazardous chemical waste in a clearly labeled,

sealed container.

Liquid Waste: Collect all liquid waste containing Hbv-IN-17, including unused stock solutions,

working solutions, and contaminated media, in a designated, sealed, and clearly labeled

hazardous waste container.

Sharps: Dispose of all needles and syringes used for animal injections or other procedures in

a designated sharps container for chemical waste.

Decontamination: Decontaminate all work surfaces with an appropriate solvent (e.g., 70%

ethanol) after handling the compound.

Experimental Workflow
The following diagram illustrates a typical experimental workflow for using Hbv-IN-17 in a

research setting.
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Caption: Experimental workflow for handling Hbv-IN-17 from receipt to disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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